Cas no 224958-14-9 (Diethyl [(4-bromothiophen-2-yl)methyl]phosphonate)

Diethyl [(4-bromothiophen-2-yl)methyl]phosphonate structure
224958-14-9 structure
Product Name:Diethyl [(4-bromothiophen-2-yl)methyl]phosphonate
CAS No:224958-14-9
MF:C9H14BrO3PS
MW:313.148421764374
CID:2836595
PubChem ID:71356917
Update Time:2025-04-21

Diethyl [(4-bromothiophen-2-yl)methyl]phosphonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl [(4-bromothiophen-2-yl)methyl]phosphonate
    • 224958-14-9
    • DTXSID30781017
    • Inchi: 1S/C9H14BrO3PS/c1-3-12-14(11,13-4-2)6-9-5-8(10)7-15-9/h5,7H,3-4,6H2,1-2H3
    • InChI Key: NEQGHCRHNJDKBW-UHFFFAOYSA-N
    • SMILES: BrC1=CSC(=C1)CP(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 311.95847Da
  • Monoisotopic Mass: 311.95847Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.8Ų
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